molecular formula C16H15BrN2O3S B2461531 methyl 6-(2-bromophenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate CAS No. 609794-71-0

methyl 6-(2-bromophenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate

Cat. No. B2461531
CAS RN: 609794-71-0
M. Wt: 395.27
InChI Key: NVRSVQFRGRIJFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound belongs to the class of organic compounds known as thiazines, which are heterocyclic compounds containing a ring made up of one sulfur atom, one nitrogen atom, and four carbon atoms . Thiazines are an important class of nitrogen- and sulfur-containing heterocyclic compounds and represent a significant number of bioactive substances .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimido[2,1-b][1,3]thiazine ring, which is a bicyclic compound containing a pyrimidine ring fused to a thiazine ring .

Scientific Research Applications

Synthesis and Reactivity

  • Research has focused on the synthesis and reactions of Biginelli compounds, a category to which our compound of interest is closely related. These studies have revealed methods for creating a variety of derivatives, including pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines, through condensation reactions with dielectrophiles. This process is significant for the development of novel heterocyclic compounds with potential applications in medicinal chemistry and material science (Kappe & Roschger, 1989).

Derivative Formation

  • The formation of 6-oxopyrimido[4,5-b][1,4]thiazine-7-carboxylic acid derivatives through the reaction of 5-amino-6 mercaptopyrimidines with diethyl bromomalonate has been studied. This pathway leads to the synthesis of a series of derivatives at the carboxyl group, including amides, hydrazides, and urethanes, demonstrating the compound's versatility in creating bioactive molecules (Safonova & Keremov, 2013).

Heterocyclic Compound Synthesis

  • Investigations into the synthesis of new pyrido[4″,3″:4″,5″]thieno[2″,3″:4,5]pyrimido[2,1-b][1,3,4]thiadiazine derivatives have been conducted. These studies offer insights into the chemical reactions necessary for creating complex molecules that can serve as the basis for developing new pharmaceuticals and agrochemicals (Ahmed, 2002).

Functionalization and Antimicrobial Evaluation

  • The utility of related pyrimidine derivatives in synthesizing novel compounds with potential antimicrobial properties has been reported. This research highlights the importance of such compounds in discovering new antimicrobial agents, which is crucial in addressing the global challenge of antibiotic resistance (Farag, Kheder, & Mabkhot, 2008).

properties

IUPAC Name

methyl 6-(2-bromophenyl)-8-methyl-4-oxo-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15BrN2O3S/c1-9-13(15(21)22-2)14(10-5-3-4-6-11(10)17)19-12(20)7-8-23-16(19)18-9/h3-6,14H,7-8H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NVRSVQFRGRIJFX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(N2C(=O)CCSC2=N1)C3=CC=CC=C3Br)C(=O)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15BrN2O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

395.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

609794-71-0
Record name METHYL 6-(2-BROMOPHENYL)-8-METHYL-4-OXO-3,4-DIHYDRO-2H,6H-PYRIMIDO[2,1-B][1,3]THIAZINE-7-CARBOXYLATE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.